Cas no 104538-42-3 (Propanamide, N-[2-(decylthio)ethyl]-)

Propanamide, N-[2-(decylthio)ethyl]- structure
104538-42-3 structure
Product Name:Propanamide, N-[2-(decylthio)ethyl]-
CAS No:104538-42-3
MF:C15H31NOS
MW:273.477743387222
CID:1143803
Update Time:2024-07-26

Propanamide, N-[2-(decylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[2-(decylthio)ethyl]-
    • Inchi: 1S/C15H31NOS/c1-3-5-6-7-8-9-10-11-13-18-14-12-16-15(17)4-2/h3-14H2,1-2H3,(H,16,17)
    • InChI Key: SQIBRZBCMVCYDJ-UHFFFAOYSA-N
    • SMILES: C(NCCSCCCCCCCCCC)(=O)CC

Computed Properties

  • Exact Mass: 273.21283

Experimental Properties

  • Density: 0.923±0.06 g/cm3(Predicted)
  • Boiling Point: 423.9±28.0 °C(Predicted)
  • PSA: 29.1
  • pka: 15.93±0.46(Predicted)
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